Cas no 55-70-9 (N~2~,N~2~-dimethyl-N~1~-phenylpropane-1,2-diamine)

• Product Name: N~2~,N~2~-dimethyl-N~1~-phenylpropane-1,2-diamine
• CAS No: 55-70-9
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 1595055
• PubChem ID: 120619
• Update Time: 2025-04-21

N~2~,N~2~-dimethyl-N~1~-phenylpropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N~2~,N~2~-dimethyl-N~1~-phenylpropane-1,2-diamine
• N-[.beta.-(N,N-Dimethylamino)propyl]aniline
• 5-amino-2-(2-chloro-4,6-dimethylphenyl)-4H-pyrazol-3-one
• N',N'-Dimethyl-N-phenyl-1,2-propanediamine
• 3-12-00-01048 (Beilstein Handbook Reference)
• DTXSID20970357
• 2-N,2-N-dimethyl-1-N-phenylpropane-1,2-diamine
• 55-70-9
• N'-Phenyl-N,N,alpha-trimethylethylenediamine
• BRN 2804122
• SCHEMBL11875787
• AKOS011849563
• 1,2-Propanediamine, N',N'-dimethyl-N-phenyl-
• FC 474

• Inchi： 1S/C11H18N2/c1-10(13(2)3)9-12-11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3
• InChI Key： DMQPDRCPDYVNQX-UHFFFAOYSA-N
• SMILES： N(C)(C)C(C)CNC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.976
• Boiling Point: 277.1°C at 760 mmHg
• Flash Point: 111.3°C
• Refractive Index: 1.549
• PSA: 15.27